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CAS No.: 1060805-96-0
Cat. No.: B1374751
Get Quote
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Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

4-Bromo-6-methylnicotinic acid (CAS: 1060805-96-0) serves as a high-value scaffold in the
design of kinase inhibitors and GPCR ligands.[1] Its structural utility lies in its orthogonal
reactivity: the C4-bromine atom provides a handle for cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig), while the C3-carboxylic acid functions as a stable anchor for amide
coupling or heterocycle formation. The C6-methyl group adds lipophilicity and offers a site for
late-stage metabolic tuning or benzylic oxidation.

This guide details the physiochemical profile, validated synthetic routes, and strategic
application of this intermediate in drug discovery.

Part 1: Chemical Identity & Physiochemical Profile
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Specification

Chemical Name

4-Bromo-6-methylpyridine-3-carboxylic acid

CAS Number (Acid)

1060805-96-0

CAS Number (Methyl Ester) 886372-03-8

Molecular Formula C7HeBrNO2

Molecular Weight 216.03 g/mol

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

pKa (Calculated)

~3.5 (Carboxylic acid), ~2.5 (Pyridine N)

LogP

~1.8 (Predicted)

Structural Insight: The presence of the bromine at the 4-position, adjacent to both the pyridine
nitrogen and the electron-withdrawing carboxylic acid, makes this position highly activated for
SNAr reactions and oxidative addition by palladium catalysts.

Part 2: Synthetic Access (The "How-To")

While the acid is commercially available, high-purity synthesis is often required in-house to
avoid expensive vendor markups or to generate the ester intermediate for easier handling.

Validated Protocol: Dehydroxy-Bromination Route

The most robust synthesis begins with methyl 4-hydroxy-6-methylnicotinate (derived from
Hantzsch-type synthesis or commercially sourced).

Step 1: Bromination (POBr3)
e Reagents: Methyl 4-hydroxy-6-methylnicotinate (1.0 eq), POBr3 (1.5 eq), DCM or Toluene.

e Conditions: 0°C to 35°C (mild heat prevents decomposition).
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o Mechanism: Conversion of the pyridone tautomer to the reactive bromo-pyridine.

« Critical Note: Quenching POBrs requires extreme caution. Use solid NaHCOs followed by
slow addition of water/ethanol at 0°C to manage exotherm and HBr evolution.

Step 2: Hydrolysis (Ester to Acid)
e Reagents: LIOH (2.0 eq) in THF/Water (3:1).
e Conditions: RT for 2—4 hours.

o Workup: Acidify carefully to pH 3—4 with 1N HCI to precipitate the free acid. Avoid strong
acidification (pH < 1) to prevent forming the water-soluble hydrochloride salt.

Visualization: Synthetic Workflow
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Figure 1: Step-wise synthesis from the hydroxy-pyridine precursor.

Part 3: Chemoselectivity & Functionalization
Strategies

The value of 4-bromo-6-methylnicotinic acid lies in its ability to act as a divergent "hub"
molecule.

The C4-Bromo "Handle" (Cross-Coupling)

The C4 position is sterically congested but electronically activated.

e Suzuki-Miyaura: Excellent partner for aryl/heteroaryl boronic acids.
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o Catalyst Recommendation: Pd(dppf)Clz or Pd(PPhs)4 are standard. For sterically hindered
partners, switch to Pd2dbas/XPhos.

o Base: K2COs or Cs2C0Os (anhydrous conditions preferred to prevent protodebromination).

o SNAr Displacement: The bromine can be displaced by amines or alkoxides, though this often
requires high temperatures or microwave irradiation due to the electron-rich methyl group at
C6 slightly deactivating the ring compared to unsubstituted pyridines.

The C3-Carboxylic Acid "Anchor" (Amide Coupling)

Used to attach the scaffold to the rest of the pharmacophore.
o Activation: Standard HATU/DIEA conditions work well.

e Recent Innovation: Use of TCFH (Tetramethylchloroformamidinium hexafluorophosphate)
and NMI (N-methylimidazole) has been shown to drive difficult couplings with electron-
deficient anilines (see Case Study below).

The C6-Methyl "Tail" (Late-Stage Oxidation)

The methyl group is benzylic-like.

e SeO:2 Oxidation: Converts the methyl to an aldehyde (-CHO), allowing for reductive
amination.

» Radical Halogenation: NBS/AIBN can install a bromomethyl group for alkylation reactions.

Visualization: Divergent Reactivity Map
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Figure 2: Orthogonal reactivity channels available on the scaffold.

Part 4: Medicinal Chemistry Applications (Case
Study)

Application: Synthesis of Biaryl Amides (Kinase Inhibition) Source:World Intellectual Property
Organization (W02024211834A1)

In a recent patent disclosure, 4-bromo-6-methylnicotinic acid was utilized to synthesize

inhibitors targeting specific ATPase domains.

Experimental Protocol (Amide Coupling):

Dissolution: 4-Bromo-6-methylnicotinic acid (1.0 eq) is dissolved in NMP (N-Methyl-2-
pyrrolidone).

Activation: TCFH (1.5 eq) and NMI (4.0 eq) are added. This specific coupling system is
chosen over HATU to minimize racemization (if chiral centers are present) and enhance yield

with unreactive heteroaryl amines.
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» Addition: The amine partner (e.g., 6-(pyridin-4-yl)thiazolo[4,5-b]pyridin-2-amine) is added.[2]
e Reaction: Stir at Room Temperature overnight.

o Outcome: The resulting amide retains the C4-bromide, which is subsequently reacted via
Suzuki coupling to build the final tricyclic core.

Why this matters: This sequence demonstrates the stability of the C4-bromo motif during
standard amide coupling conditions, validating its role as a robust building block.

Part 5: Handling & Safety
» Hazard Classification: Irritant (Skin/Eye/Respiratory).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The acid is stable, but the
methyl ester (if used) is prone to hydrolysis if exposed to moisture over long periods.

 Incompatibility: Strong oxidizing agents. Avoid contact with strong bases unless hydrolysis is
intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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